Cas no 1366558-58-8 ((3S)-3-(5-bromo-2-fluorophenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid)

• Product Name: (3S)-3-(5-bromo-2-fluorophenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid
• CAS No: 1366558-58-8
• MF: C₁₄H₁₇BrFNO₄
• MW: 362.191487073898
• CID: 6222788
• PubChem ID: 64143499
• Update Time: 2025-06-12

(3S)-3-(5-bromo-2-fluorophenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(5-bromo-2-fluorophenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid
• (3S)-3-(5-bromo-2-fluorophenyl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid
• EN300-1162752
• 1366558-58-8
• AKOS013461545

• Inchi： 1S/C14H17BrFNO4/c1-14(2,3)21-13(20)17-11(7-12(18)19)9-6-8(15)4-5-10(9)16/h4-6,11H,7H2,1-3H3,(H,17,20)(H,18,19)/t11-/m0/s1
• InChI Key： PKWDSYSKLMGKJP-NSHDSACASA-N
• SMILES： BrC1=CC=C(C(=C1)[C@H](CC(=O)O)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 361.03250g/mol
• Monoisotopic Mass: 361.03250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (3S)-3-(5-bromo-2-fluorophenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid

Introduction to (3S)-3-(5-bromo-2-fluorophenyl)-3-{(tert-butoxy)carbonylamino}propanoic Acid (CAS No. 1366558-58-8)

The compound (3S)-3-(5-bromo-2-fluorophenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid, identified by its CAS number 1366558-58-8, is a sophisticated organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to a class of chiral amino acids, characterized by its stereocenter at the third carbon position, which imparts unique chemical and biological properties. The presence of both bromine and fluorine substituents in the aromatic ring enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

Recent advancements in medicinal chemistry have highlighted the importance of chiral auxiliaries and building blocks in the design of novel therapeutic agents. The structure of (3S)-3-(5-bromo-2-fluorophenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid incorporates elements that are particularly useful in the synthesis of enantiomerically pure compounds. The tert-butoxycarbonyl (Boc) group provides stability during synthetic procedures while protecting the amino function, allowing for selective modifications at other positions. This makes it an ideal candidate for use in multi-step synthetic routes aimed at producing complex molecules.

In the realm of drug discovery, the aromatic ring's halogenation pattern influences both the compound's solubility and its interaction with biological targets. The combination of bromine and fluorine atoms can modulate electronic properties, affecting binding affinity and metabolic stability. Such features are critical for optimizing pharmacokinetic profiles, ensuring that lead compounds exhibit desirable properties such as high efficacy and low toxicity. The growing interest in fluorinated compounds stems from their ability to enhance binding interactions with biological receptors, often leading to improved drug candidates.

Current research in medicinal chemistry emphasizes the development of efficient synthetic methodologies for chiral amino acids. The synthesis of (3S)-3-(5-bromo-2-fluorophenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid exemplifies modern approaches that leverage transition metal catalysis and asymmetric reactions to achieve high enantioselectivity. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the bromo and fluoro substituents onto the aromatic ring with excellent regioselectivity. These advances not only streamline synthetic routes but also reduce costs associated with purification and isolation.

The utility of this compound extends beyond simple building blocks; it serves as a key intermediate in the preparation of more complex pharmacophores. In particular, its incorporation into peptidomimetics has shown promise in targeting specific biological pathways. Peptidomimetics mimic the structure and function of natural peptides but with improved stability and bioavailability. The presence of both halogenated aromatic rings and a protected amino group allows for further derivatization, enabling researchers to fine-tune properties such as receptor binding affinity and metabolic resistance.

Recent publications have demonstrated the application of (3S)-3-(5-bromo-2-fluorophenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed reactions. Enzymes play crucial roles in numerous biological processes, making them attractive targets for therapeutic intervention. By designing molecules that selectively inhibit specific enzymatic activities, researchers can develop treatments for a wide range of diseases, including cancer, inflammation, and infectious disorders. The chiral nature of this compound ensures that only one enantiomer is active, minimizing off-target effects and enhancing therapeutic index.

The role of computational chemistry in optimizing drug candidates cannot be overstated. Molecular modeling techniques have been instrumental in predicting how modifications to the structure of (3S)-3-(5-bromo-2-fluorophenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid will affect its interactions with biological targets. By simulating binding affinities and exploring conformational landscapes, researchers can make informed decisions about which analogs are most likely to yield potent and selective drug candidates. These computational approaches complement experimental work by providing insights into structural requirements that cannot be easily deduced from empirical data alone.

In conclusion, (3S)-3-(5-bromo-2-fluorophenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid (CAS No. 1366558-58-8) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and potential applications. Its chiral center, halogenated aromatic ring system, and protected amino group make it a valuable intermediate for synthesizing complex molecules with therapeutic potential. As research continues to uncover new synthetic methodologies and applications for this compound, its importance is likely to grow further within the pharmaceutical industry.